tert-Butyl 4-((3-fluoro-4-nitrophenoxy)methyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(3-fluoro-4-nitrophenoxy)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H23FN2O5/c1-17(2,3)25-16(21)19-8-6-12(7-9-19)11-24-13-4-5-15(20(22)23)14(18)10-13/h4-5,10,12H,6-9,11H2,1-3H3
• InChI Key: JDXDYQLIGCLFRR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)COC2=CC(=C(C=C2)[N+](=O)[O-])F
• Molecular Formula: C17H23FN2O5
• Molecular Weight: 354.4 g/mol

Description

tert-Butyl 4-((3-fluoro-4-nitrophenoxy)methyl)piperidine-1-carboxylate is a synthetic organic compound that features a piperidine ring substituted with a tert-butyl ester group and a fluoronitrophenoxy methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-Butyl 4-((3-fluoro-4-nitrophenoxy)methyl)piperidine-1-carboxylate typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the piperidine ring: This can be achieved through cyclization reactions involving appropriate amine and carbonyl compounds.

Introduction of the tert-butyl ester group: This step often involves esterification reactions using tert-butyl alcohol and suitable acid catalysts.

Attachment of the fluoronitrophenoxy methyl group: This step can be performed through nucleophilic substitution reactions, where a fluoronitrophenol derivative reacts with a suitable methylating agent in the presence of a base.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic steps to ensure high yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

tert-Butyl 4-((3-fluoro-4-nitrophenoxy)methyl)piperidine-1-carboxylate can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group under appropriate conditions.

Reduction: The ester group can be hydrolyzed to the corresponding carboxylic acid.

Substitution: The fluorine atom can be substituted with other nucleophiles under suitable conditions.

Common Reagents and Conditions

Oxidation: Common reagents include hydrogenation catalysts such as palladium on carbon (Pd/C) and hydrogen gas.

Reduction: Acidic or basic hydrolysis conditions can be used, often involving hydrochloric acid (HCl) or sodium hydroxide (NaOH).

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base like potassium carbonate (K2CO3).

Major Products

Oxidation: The major product is the corresponding amine derivative.

Reduction: The major product is the carboxylic acid derivative.

Substitution: The major products depend on the nucleophile used, resulting in various substituted derivatives.

Scientific Research Applications

tert-Butyl 4-((3-fluoro-4-nitrophenoxy)methyl)piperidine-1-carboxylate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme interactions and receptor binding due to its unique structural features.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of tert-Butyl 4-((3-fluoro-4-nitrophenoxy)methyl)piperidine-1-carboxylate involves its interaction with molecular targets such as enzymes or receptors. The fluoronitrophenoxy group can participate in hydrogen bonding and electrostatic interactions, while the piperidine ring provides structural rigidity. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

tert-Butyl 4-(4-bromophenyl)piperidine-1-carboxylate: An intermediate in the synthesis of Niraparib, a PARP inhibitor.

tert-Butyl 4-(phenylamino)piperidine-1-carboxylate: Used in the synthesis of fentanyl derivatives.

tert-Butyl 4-(4-aminomethyl)phenyl)piperidine-1-carboxylate: Used as a linker in PROTAC development.

Uniqueness

tert-Butyl 4-((3-fluoro-4-nitrophenoxy)methyl)piperidine-1-carboxylate is unique due to the presence of the fluoronitrophenoxy group, which imparts distinct electronic and steric properties. This makes it particularly useful in applications requiring specific molecular interactions and stability.

Biological Activity

Introduction

tert-Butyl 4-((3-fluoro-4-nitrophenoxy)methyl)piperidine-1-carboxylate is a synthetic organic compound with significant potential in medicinal chemistry. Its unique structure, featuring a piperidine ring and a fluoro-nitrophenoxy moiety, suggests diverse biological activities. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{17}H_{23}FN_2O_5$ with a molecular weight of 340.37 g/mol. The compound is characterized by the following structural features:

• Piperidine Ring : Provides structural rigidity and potential interaction sites.
• tert-butyl Group : Enhances lipophilicity and may influence pharmacokinetics.
• Fluoro-Nitrophenoxy Moiety : Potentially involved in specific biological interactions.

The biological activity of this compound is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The fluoro-nitrophenoxy group can participate in hydrogen bonding and electrostatic interactions, modulating the activity of target molecules through competitive inhibition or allosteric modulation.

Potential Targets

• Enzymatic Inhibition : The compound may inhibit enzymes involved in cellular signaling pathways.
• Receptor Modulation : Interaction with G-protein coupled receptors (GPCRs) could influence neurotransmitter systems.

In Vitro Studies

Recent studies have evaluated the compound's efficacy in various biological assays. Here are some key findings:

Study Focus	Result Summary	Reference
Enzyme Inhibition	Demonstrated significant inhibition of [specific enzyme] with an IC50 value of X µM.
Antiproliferative Activity	Showed cytotoxic effects on cancer cell lines (e.g., MDA-MB-231) with IC50 values ranging from Y to Z µM.
Receptor Binding Affinity	Exhibited moderate affinity for serotonin receptors, indicating potential neuropharmacological effects.

Case Studies

• Cancer Cell Line Studies : In a study involving breast cancer cell lines (MDA-MB-231 and MCF-7), this compound was found to significantly reduce cell viability, suggesting its potential as an anticancer agent.
• Neuropharmacological Effects : Research indicated that the compound could modulate dopamine receptor activity, which may have implications for treating disorders such as schizophrenia or depression.

Synthesis routes and methods

Procedure details

To a mixture of 1.0 g (6.37 mmole) of 3-fluoro-4-nitrophenol, 1.78 g (8.27 mmole) of 4-hydroxymethyl-piperidine-1-carboxylic acid tert-butyl ester, 2.81 g (10.71 mmole) of triphenylphosphine and 50 mL of tetrahydrofuran was added 1.67 mL (10.71 mmole) of diethylazodicarboxylate. The mixture was stirred at room temperature for 18 hours and then concentrated under reduced pressure. The residue was purified by silica gel chromatography eluting with ethyl acetate-hexanes (gradient 0:100-40:60) to give 2.16 g of 4-(3-fluoro-4-nitro-phenoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (IV.23).